![molecular formula C20H13ClF3NS B2557980 4-[(E)-2-(2-chlorophenyl)ethenyl]-6-(trifluoromethyl)-2,3-dihydrothieno[3,2-c]quinoline CAS No. 865658-33-9](/img/structure/B2557980.png)
4-[(E)-2-(2-chlorophenyl)ethenyl]-6-(trifluoromethyl)-2,3-dihydrothieno[3,2-c]quinoline
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Description
4-[(E)-2-(2-chlorophenyl)ethenyl]-6-(trifluoromethyl)-2,3-dihydrothieno[3,2-c]quinoline is a useful research compound. Its molecular formula is C20H13ClF3NS and its molecular weight is 391.84. The purity is usually 95%.
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Scientific Research Applications
Chemical Analysis
This compound, also known as “4-[(E)-2-(2-chlorophenyl)ethenyl]-6-(trifluoromethyl)-2H,3H-thieno[3,2-c]quinoline”, has been studied for its chemical properties. It has been characterized using various techniques such as IR, NMR, GC–MS, and microanalysis . These techniques provide valuable information about the structure and composition of the compound .
Anticancer Activity
The compound has been evaluated for its anticancer properties in breast cancer cells . It displayed potent cytotoxicity in both benign (MCF-7) and metastatic (MDA-MB-231) breast cancer cells . This suggests that it could have potential applications in the treatment of breast cancer .
Cell Cycle Arrest
Further investigation into its anticancer properties revealed that the compound induced cell cycle arrest in the G2/M phase . This means that it could potentially be used to halt the growth of cancer cells .
Selectivity for Cancer Cells
Interestingly, the compound was found to be more selective for the MCF-7 cells . This suggests that it could potentially be used to target specific types of cancer cells, reducing the risk of damage to healthy cells .
Limited Toxicity to Noncancerous Cells
The compound displayed limited toxicity against the noncancerous breast cell line, MCF-10A . This is an important characteristic for potential anticancer drugs, as it reduces the risk of harmful side effects .
properties
IUPAC Name |
4-[(E)-2-(2-chlorophenyl)ethenyl]-6-(trifluoromethyl)-2,3-dihydrothieno[3,2-c]quinoline |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H13ClF3NS/c21-16-7-2-1-4-12(16)8-9-17-13-10-11-26-19(13)14-5-3-6-15(18(14)25-17)20(22,23)24/h1-9H,10-11H2/b9-8+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HXLRRJOTSRPWKX-CMDGGOBGSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSC2=C1C(=NC3=C2C=CC=C3C(F)(F)F)C=CC4=CC=CC=C4Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CSC2=C1C(=NC3=C2C=CC=C3C(F)(F)F)/C=C/C4=CC=CC=C4Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H13ClF3NS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.